![molecular formula C14H14BrF2N3O2S B2953264 4-bromo-1-({1-[(2,5-difluorophenyl)methanesulfonyl]azetidin-3-yl}methyl)-1H-pyrazole CAS No. 2415628-94-1](/img/structure/B2953264.png)
4-bromo-1-({1-[(2,5-difluorophenyl)methanesulfonyl]azetidin-3-yl}methyl)-1H-pyrazole
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Overview
Description
The compound “1-(4-Bromo-2,5-difluorophenyl)ethanone” is a chemically related compound with the molecular formula C8H5BrF2O . Another related compound is “2-Bromo-1-(3,4-difluorophenyl)ethanone” with the same molecular formula .
Synthesis Analysis
While specific synthesis methods for “4-bromo-1-({1-[(2,5-difluorophenyl)methanesulfonyl]azetidin-3-yl}methyl)-1H-pyrazole” were not found, related compounds such as “2-Bromo-1-(3,4-difluorophenyl)ethanone” have been used in the preparation of new classes of anti-trypanosomal agents based on imidazopyridines .
Molecular Structure Analysis
The molecular structure of “1-(4-Bromo-2,5-difluorophenyl)ethanone” has an average mass of 235.025 Da and a monoisotopic mass of 233.949173 Da . The InChI code for “2-Bromo-1-(3,4-difluorophenyl)ethanone” is 1S/C8H5BrF2O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Bromo-2,5-difluorophenyl)ethanone” include an average mass of 235.025 Da and a monoisotopic mass of 233.949173 Da . The InChI code for “2-Bromo-1-(3,4-difluorophenyl)ethanone” is 1S/C8H5BrF2O/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4H2 .
properties
IUPAC Name |
4-bromo-1-[[1-[(2,5-difluorophenyl)methylsulfonyl]azetidin-3-yl]methyl]pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrF2N3O2S/c15-12-4-18-19(8-12)5-10-6-20(7-10)23(21,22)9-11-3-13(16)1-2-14(11)17/h1-4,8,10H,5-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLNZCVSDMROPPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)CC2=C(C=CC(=C2)F)F)CN3C=C(C=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrF2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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